(3-chloro-5-fluorophenyl)hydrazine dihydrochloride
Overview
Description
(3-Chloro-5-fluorophenyl)hydrazine dihydrochloride, or CFPH, is a chemical compound with a wide range of applications in scientific research. It is a white, crystalline solid with a melting point of 164-166 °C and a molecular mass of 206.5 g/mol. CFPH has been used in a variety of research applications, including the synthesis of organic compounds and the study of biochemical and physiological effects.
Scientific Research Applications
CFPH is a versatile compound that has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including heterocyclic compounds, aromatic compounds, and organometallic compounds. It has also been used in the study of biochemical and physiological effects, such as the inhibition of enzymes and the modulation of receptor activity. Additionally, CFPH has been used in the study of drug metabolism and pharmacokinetics, as well as the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of CFPH is not yet fully understood. However, it is believed that CFPH acts as a proton donor, which means that it can donate protons to molecules in order to facilitate the formation of new chemical bonds. Additionally, CFPH has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, as well as modulate the activity of certain receptors, such as G-protein coupled receptors.
Biochemical and Physiological Effects
CFPH has been shown to have a variety of biochemical and physiological effects. In laboratory studies, CFPH has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, as well as modulate the activity of certain receptors, such as G-protein coupled receptors. Additionally, CFPH has been shown to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
CFPH is a useful compound for laboratory experiments due to its versatility and wide range of applications. It is relatively easy to synthesize and can be used in a variety of research applications. However, CFPH is toxic and should be handled with caution. Additionally, the mechanism of action of CFPH is not yet fully understood, so further research is needed in order to fully understand its effects.
Future Directions
There are a variety of potential future directions for CFPH research. One potential direction is to further study the biochemical and physiological effects of CFPH in order to better understand its mechanism of action. Additionally, further research could be done to develop new methods for synthesizing CFPH that are more efficient and cost-effective. Finally, CFPH could be used in the development of new pharmaceuticals and therapeutic agents.
Synthesis Methods
CFPH is typically synthesized through a four-step reaction sequence. The first step involves the reaction of 5-fluoro-2-chlorobenzaldehyde with hydrazine hydrate in the presence of an acid catalyst to form a hydrazone intermediate. The second step involves the reaction of the hydrazone intermediate with sodium nitrite to form a nitroso intermediate. The third step involves the reduction of the nitroso intermediate with sodium borohydride to form a hydrazine intermediate. The fourth and final step involves the reaction of the hydrazine intermediate with hydrochloric acid to form CFPH.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-chloro-5-fluorophenyl)hydrazine dihydrochloride involves the reaction of 3-chloro-5-fluoroaniline with hydrazine hydrate in the presence of hydrochloric acid to form the target compound.", "Starting Materials": [ "3-chloro-5-fluoroaniline", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Add 3-chloro-5-fluoroaniline (1 equivalent) to a round-bottom flask.", "Add hydrazine hydrate (2 equivalents) to the flask.", "Add hydrochloric acid (2 equivalents) to the flask.", "Heat the reaction mixture to reflux for 4 hours.", "Cool the reaction mixture to room temperature.", "Filter the solid product and wash with water.", "Dry the product under vacuum to obtain (3-chloro-5-fluorophenyl)hydrazine dihydrochloride." ] } | |
CAS RN |
2763776-72-1 |
Product Name |
(3-chloro-5-fluorophenyl)hydrazine dihydrochloride |
Molecular Formula |
C6H8Cl3FN2 |
Molecular Weight |
233.5 |
Purity |
95 |
Origin of Product |
United States |
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